molecular formula C12H14FNO B7511136 N-[(3-fluorophenyl)methyl]-N-methylcyclopropanecarboxamide

N-[(3-fluorophenyl)methyl]-N-methylcyclopropanecarboxamide

Cat. No. B7511136
M. Wt: 207.24 g/mol
InChI Key: AFXXPBNTKULXSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[(3-fluorophenyl)methyl]-N-methylcyclopropanecarboxamide, commonly known as "FCPC," is a cyclopropane-based compound that has gained significant interest in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. FCPC is a relatively new compound, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are still under investigation.

Mechanism of Action

The exact mechanism of action of FCPC is still under investigation. However, it is believed to act on the GABAergic system, which is the primary inhibitory neurotransmitter system in the brain. FCPC is thought to enhance GABAergic neurotransmission, leading to its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
FCPC has been shown to have several biochemical and physiological effects. In animal models, FCPC has been shown to increase the threshold for seizure induction, reduce anxiety-like behavior, and improve cognitive function. FCPC has also been shown to have a low toxicity profile, making it a potential candidate for further investigation as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of FCPC is its high yield and purity during the synthesis process, making it easier to obtain for lab experiments. However, one of the limitations is the lack of information on its long-term effects, making it difficult to determine its safety and efficacy for human use.

Future Directions

There are several future directions for FCPC research. One potential area of investigation is its potential as a therapeutic agent for other neurological disorders such as depression and schizophrenia. Additionally, further studies are needed to determine the long-term effects of FCPC and its safety and efficacy for human use. Finally, the development of new synthetic methods for FCPC could lead to the production of analogs with improved pharmacological properties.

Synthesis Methods

FCPC can be synthesized using a multi-step process, starting from commercially available starting materials. The synthesis begins with the reaction between 3-fluorobenzylamine and methyl cyclopropanecarboxylate, which yields N-(3-fluorobenzyl)-N-methylcyclopropanecarboxamide. This intermediate is then further reacted with trifluoroacetic anhydride to obtain FCPC in high yield and purity.

Scientific Research Applications

FCPC has shown promising results in various scientific research applications. One of the primary areas of interest is its potential as a therapeutic agent for the treatment of neurological disorders such as epilepsy and anxiety. FCPC has been shown to exhibit anticonvulsant and anxiolytic effects in animal models, making it a potential candidate for further investigation in clinical trials.

properties

IUPAC Name

N-[(3-fluorophenyl)methyl]-N-methylcyclopropanecarboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14FNO/c1-14(12(15)10-5-6-10)8-9-3-2-4-11(13)7-9/h2-4,7,10H,5-6,8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AFXXPBNTKULXSX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=CC(=CC=C1)F)C(=O)C2CC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14FNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

207.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(3-fluorophenyl)methyl]-N-methylcyclopropanecarboxamide

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